Cas no 1007464-61-0 (2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid)
1007464-61-0 structure
Product Name:2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1007464-61-0
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD08700963
CID:4558930
PubChem ID:23005992
Update Time:2023-08-10
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
- 2-methyl-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid
- Z1262237272
- 2-methyl-3-(1,3,5-trimethylpyrazol-4-yl)propanoic acid
-
- MDL: MFCD08700963
- Inchi: 1S/C10H16N2O2/c1-6(10(13)14)5-9-7(2)11-12(4)8(9)3/h6H,5H2,1-4H3,(H,13,14)
- InChI Key: SYZXDAOTZRWAOH-UHFFFAOYSA-N
- SMILES: OC(C(C)CC1C(C)=NN(C)C=1C)=O
Computed Properties
- Exact Mass: 196.121178g/mol
- Monoisotopic Mass: 196.121178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 196.25g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B487103-10mg |
2-Methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic Acid |
1007464-61-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B487103-50mg |
2-Methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic Acid |
1007464-61-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B487103-100mg |
2-Methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic Acid |
1007464-61-0 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-87977-0.05g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 0.05g |
$155.0 | 2025-02-19 | |
| Enamine | EN300-87977-0.1g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 0.1g |
$232.0 | 2025-02-19 | |
| Enamine | EN300-87977-0.25g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 0.25g |
$331.0 | 2025-02-19 | |
| Enamine | EN300-87977-0.5g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 0.5g |
$524.0 | 2025-02-19 | |
| Enamine | EN300-87977-1.0g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 1.0g |
$671.0 | 2025-02-19 | |
| Enamine | EN300-87977-2.5g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 2.5g |
$1315.0 | 2025-02-19 | |
| Enamine | EN300-87977-5.0g |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
1007464-61-0 | 95.0% | 5.0g |
$1945.0 | 2025-02-19 |
2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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